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Compound of Interest

Tert-butyl ((3-aminooxetan-3-
Compound Name:
YL)methyl)carbamate

Cat. No.: B1402371

Welcome to the technical support center for Tert-butyl ((3-aminooxetan-3-
YL)methyl)carbamate (CAS No. 1379322-06-1). This guide is designed for researchers,
scientists, and drug development professionals, providing in-depth information on the proper
storage, handling, and troubleshooting for experiments involving this versatile building block.

General Information & Chemical Properties

Tert-butyl ((3-aminooxetan-3-YL)methyl)carbamate is a unique bifunctional molecule
featuring a Boc-protected primary amine and a free primary amine, both attached to a central,
sterically hindered 3,3-disubstituted oxetane ring. This structure offers a valuable scaffold in
medicinal chemistry and organic synthesis. The oxetane ring can improve physicochemical
properties such as solubility and metabolic stability, while the differentially protected amines
allow for sequential chemical modifications.[1][2]

The stability of this compound is largely dictated by two key features: the acid-labile tert-
butyloxycarbonyl (Boc) protecting group and the strained oxetane ring.[3][4] Understanding the
interplay of these functionalities is critical for successful experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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